Cas no 2228193-44-8 (3-(1-amino-3-hydroxypropan-2-yl)-4-bromobenzonitrile)

• Product Name: 3-(1-amino-3-hydroxypropan-2-yl)-4-bromobenzonitrile
• CAS No: 2228193-44-8
• MF: C₁₀H₁₁BrN₂O
• MW: 255.111141443253
• CID: 6593059
• PubChem ID: 165781781
• Update Time: 2025-05-20

3-(1-amino-3-hydroxypropan-2-yl)-4-bromobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(1-amino-3-hydroxypropan-2-yl)-4-bromobenzonitrile
• EN300-1935071
• 2228193-44-8

• Inchi： 1S/C10H11BrN2O/c11-10-2-1-7(4-12)3-9(10)8(5-13)6-14/h1-3,8,14H,5-6,13H2
• InChI Key： CLZLLDJLGRQSSZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C#N)C=C1C(CO)CN

Computed Properties

• Exact Mass: 254.00548g/mol
• Monoisotopic Mass: 254.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 70Ų

Additional information on 3-(1-amino-3-hydroxypropan-2-yl)-4-bromobenzonitrile

Research Brief on 3-(1-amino-3-hydroxypropan-2-yl)-4-bromobenzonitrile (CAS: 2228193-44-8)

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of small-molecule compounds in drug discovery and development. Among these, 3-(1-amino-3-hydroxypropan-2-yl)-4-bromobenzonitrile (CAS: 2228193-44-8) has emerged as a promising candidate due to its unique structural and pharmacological properties. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound 3-(1-amino-3-hydroxypropan-2-yl)-4-bromobenzonitrile features a bromobenzonitrile core substituted with an amino-hydroxypropyl side chain. This structural motif is of particular interest due to its potential to interact with various biological targets, including enzymes and receptors involved in disease pathways. Recent studies have explored its synthesis via multi-step organic reactions, with emphasis on optimizing yield and purity for further biological evaluation.

In vitro studies have demonstrated that 3-(1-amino-3-hydroxypropan-2-yl)-4-bromobenzonitrile exhibits moderate inhibitory activity against several kinases implicated in cancer and inflammatory diseases. Preliminary data suggest that the bromo and nitrile groups play a critical role in binding to the active sites of these enzymes. Additionally, the amino-hydroxypropyl side chain may contribute to improved solubility and pharmacokinetic properties, making it a viable lead compound for further optimization.

Recent publications have also investigated the compound's potential as a scaffold for the development of novel therapeutics. For instance, derivatives of 3-(1-amino-3-hydroxypropan-2-yl)-4-bromobenzonitrile have been synthesized and evaluated for their efficacy in preclinical models of neurodegenerative diseases. These studies highlight the versatility of this compound in medicinal chemistry and its potential to address unmet medical needs.

Despite these promising findings, challenges remain in the development of 3-(1-amino-3-hydroxypropan-2-yl)-4-bromobenzonitrile as a therapeutic agent. Issues such as metabolic stability, selectivity, and toxicity need to be addressed through further structure-activity relationship (SAR) studies. Collaborative efforts between academia and industry are essential to advance this research and translate it into clinical applications.

In conclusion, 3-(1-amino-3-hydroxypropan-2-yl)-4-bromobenzonitrile represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and biological activity make it a valuable candidate for further investigation. Future studies should focus on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its therapeutic potential in various disease models.